Cas no 1178178-82-9 (1-cyclopentyl-1-(pyrimidin-2-yl)methanamine)

• Product Name: 1-cyclopentyl-1-(pyrimidin-2-yl)methanamine
• CAS No: 1178178-82-9
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• MDL: MFCD12154147
• CID: 5157378
• PubChem ID: 56828355
• Update Time: 2025-11-06

1-cyclopentyl-1-(pyrimidin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• cyclopentyl(pyrimidin-2-yl)methanamine
• Z513798398
• 2-Pyrimidinemethanamine, α-cyclopentyl-
• 1-cyclopentyl-1-(pyrimidin-2-yl)methanamine

• MDL： MFCD12154147
• Inchi： 1S/C10H15N3/c11-9(8-4-1-2-5-8)10-12-6-3-7-13-10/h3,6-9H,1-2,4-5,11H2
• InChI Key： PUGOQJSBCMWTQC-UHFFFAOYSA-N
• SMILES： NC(C1N=CC=CN=1)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 148
• XLogP3: 1
• Topological Polar Surface Area: 51.8

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 271.0±23.0 °C at 760 mmHg
• Flash Point: 141.9±9.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-cyclopentyl-1-(pyrimidin-2-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-cyclopentyl-1-(pyrimidin-2-yl)methanamine

Market Research and Analysis Report on 1-Cyclopentyl-1-(Pyrimidin-2-Yl)Methanamine (CAS No. 1178178-82-9)

The compound 1-cyclopentyl-1-(pyrimidin-2-yl)methanamine, identified by the CAS number 1178178-82-9, has garnered significant attention in the chemobio-pharmaceutical industry due to its potential applications in drug development. This molecule belongs to a class of compounds known for their bioactivity, particularly in the fields of oncology and virology.

Recent studies have highlighted the role of 1-cyclopentyl-1-(pyrimidin-2-yl)methanamine as a promising lead compound in the design of antitumor and antiviral agents. Its unique structure, featuring a cyclopentyl group and a pyrimidine ring, contributes to its ability to interact with specific biological targets, making it a valuable asset in drug discovery pipelines.

Market demand for this compound is driven by its use in preclinical research and early-stage clinical trials. The increasing focus on personalized medicine and targeted therapies has further amplified the interest in compounds like 1-cyclopentyl-1-(pyrimidin-2-yl)methanamine. Pharmaceutical companies and research institutions are actively exploring its potential for developing next-generation therapeutics.

Global suppliers of this compound are primarily concentrated in regions with advanced chemical manufacturing capabilities, such as North America, Europe, and Asia-Pacific. The competitive landscape is characterized by both established chemical manufacturers and emerging biotech firms specializing in fine chemicals and intermediates.

Purchasing trends indicate a steady increase in demand from academic research institutions, contract research organizations (CROs), and pharmaceutical companies engaged in drug development. The compound is often procured for use in high-throughput screening (HTS) assays, structure-activity relationship (SAR) studies, and lead optimization programs.

In terms of market analysis, the supply chain for 1-cyclopentyl-1-(pyrimidin-2-yl)methanamine is robust, with multiple vendors offering competitive pricing and high-quality products. However, factors such as regulatory compliance, synthesis scalability, and cost-effectiveness remain critical considerations for buyers.

Looking ahead, the outlook for this compound is positive, driven by ongoing advancements in medicinal chemistry and increasing investments in R&D activities. As more insights into its pharmacokinetics, toxicity profiles, and therapeutic efficacy emerge from preclinical studies, the demand for 1-cyclopentyl-1-(pyrimidin-2-yl)methanamine is expected to grow further.